Mildly basic ionic liquid catalyzed pseudo four component synthesis of 7,10-diaryl-7H-benzo[7,8]chromeno[2,3-d]pyrimidin-8-amine derivatives under solvent-free conditions
RSC Advances Pub Date: 2014-11-06 DOI: 10.1039/C4RA11141A
Abstract
2-Hydroxyethylammonium formate [2-HEAF] as a mildly basic ionic liquid catalyzed the one-pot pseudo four component condensation reaction of aromatic aldehydes, α-naphthol, malononitrile, and ammonium acetate under thermal solvent-free conditions. This convenient and efficient procedure synthesized 7,10-diaryl-7H-benzo[7,8]chromeno[2,3-d]pyrimidin-8-amine derivatives in short reaction times and good yields.
![Graphical abstract: Mildly basic ionic liquid catalyzed pseudo four component synthesis of 7,10-diaryl-7H-benzo[7,8]chromeno[2,3-d]pyrimidin-8-amine derivatives under solvent-free conditions](http://scimg.chem960.com/usr/1/C4RA11141A.jpg)
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Journal Name：RSC Advances
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CAS no.: 102562-86-7
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CAS no.: 10403-00-6
